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Executive Summary: Immediate Action Required
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Compound of Interest

Compound Name: CAY10573
CAS No.: 853652-40-1
Cat. No.: B050235

Get Quote

\ J

CAY10573 (SB-202190) is a potent p38 MAP kinase inhibitor. It is a bioactive organic
compound containing fluorine.

e CORE DIRECTIVE:NEVER dispose of CAY10573 down the drain (sewer).

¢ PRIMARY METHOD: Incineration in a chemical incinerator equipped with an afterburner and

scrubber.

« WASTE STREAM: Due to the presence of a fluorophenyl group, this compound should
ideally be categorized as Halogenated Organic Waste, depending on your facility's specific
threshold for trace halogens.

Chemical Profile & Hazard Assessment

To dispose of a chemical safely, you must first understand its structure to assign the correct
waste stream. CAY10573 is not just "organic waste"; it is a fluorinated heterocycle.
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Property Specification Operational Implication

Use this for labeling waste

Common Name CAY10573 (SB-202190)
tags.
4-[4-(4-fluorophenyl)-5-(4- Contains Fluorine. This
Chemical Name pyridinyl)-1H-imidazol-2-yl]- dictates the "Halogenated"
phenol classification.
Use for searching specific EHS
CAS Number 152121-30-7
databases.
The 'F' confirms halogen
Molecular Formula C20H14FN30O
content.
) ] ) Must be dissolved before
Physical State Crystalline Solid o )
incineration.
- DMSO (>10 mg/ml), Ethanol Use DMSO or Ethanol as the
Solubility . .
(~5 mg/ml) carrier solvent for disposal.
) ] ) Standard PPE (Nitrile gloves,
Hazard Class Irritant (Skin, Eye, Respiratory)

safety glasses) is mandatory.

Immediate Safety & Spill Response

If a spill occurs during weighing or transfer, follow this immediate protocol to prevent
contamination and exposure.

Isolate: Evacuate non-essential personnel from the immediate bench area.

o PPE: Don double nitrile gloves, a lab coat, and safety goggles. A standard surgical mask is
insufficient; use a NIOSH N95 if dust generation is likely.

o Containment (Solid): Do not dry sweep. Cover the spill with a damp paper towel (moistened
with ethanol) to prevent dust aerosolization.

o Cleanup:

o Scoop the damp material and towel into a sealable bag.
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o Wipe the surface with 70% Ethanol.

o Place all cleanup materials into the Solid Hazardous Waste bin (labeled for Incineration).

Routine Disposal Protocol (Step-by-Step)

This protocol ensures compliance with EPA (RCRA) standards and European REACH
regulations. The goal is to transform the bioactive solid into a form suitable for high-
temperature incineration.

Scenario A: Disposing of Pure Solid (Expired or Excess)

Rationale: Incinerators handle liquids more efficiently than loose powders. Dissolution prevents
dust hazards downstream.

Preparation: Choose a combustible solvent. Acetone or Ethanol are preferred because they
burn clean.

 Dissolution:

o Transfer the solid CAY10573 into a small glass vial.

o Add enough solvent to fully dissolve the solid.
e Tagging: Label the vial clearly: "CAY10573 in Ethanol - Halogenated Organic."”
o Transfer: Pour this solution into your lab's Halogenated Organic Waste carboy.

o Note: While the fluorine content is low, strict adherence to "Halogenated" streams
prevents damage to incinerators not equipped for acid gas scrubbing (HF formation).

e Rinsing: Triple-rinse the original container with the solvent and add the rinsate to the waste
carboy.

Scenario B: Disposing of Experimental Solutions (Cell
Culture/DMSO Stocks)
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Rationale: These solutions often contain low concentrations of the drug but must still be treated
as hazardous chemical waste, not bio-waste.

e Segregation: Do not mix with aqueous buffers or cell culture media if possible.
e Collection: Collect all DMSO/Ethanol stock remnants in a dedicated organic waste container.

o Aqueous Dilutions: If you have large volumes of dilute aqueous media (e.qg., cell culture
supernatant containing 10 uM CAY10573):

o Do not pour down the sink.
o Collect in a separate "Aqueous Hazardous Waste" container.
o Label as "Aqueous waste with trace organics/fluorinated compounds.”

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision-making process for CAY10573 disposal to ensure
zero environmental release.
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Figure 1: Decision tree for CAY10573 waste stream segregation. Note the prioritization of
Halogenated streams due to the Fluorine atom.

Regulatory Compliance & Rationale
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Why Incineration? CAY10573 is a bioactive small molecule. Standard wastewater treatment
plants are not designed to filter or degrade specific kinase inhibitors. Releasing them into the
water supply can affect aquatic life by disrupting conserved signaling pathways.

Why Halogenated vs. Non-Halogenated?

e The Chemistry: CAY10573 contains a Fluorine atom. When burned, fluorinated compounds
can generate Hydrofluoric Acid (HF).

e The Regulation:

o Strict Compliance: Place in Halogenated Waste. This ensures the incinerator uses a
scrubber to neutralize acidic gases.

o Pragmatic Compliance: If the concentration is extremely low (<0.1%) and dissolved in a
non-halogenated solvent (like Ethanol), some facilities allow "Non-Halogenated"
classification. Always consult your facility's EHS officer.

US EPA (RCRA) Status: While CAY10573 is not explicitly P-listed or U-listed, it falls under the
"Cradle-to-Grave" responsibility. The generator is responsible for determining if the waste
exhibits toxicity characteristics. As a bioactive agent, the conservative and correct approach is
to treat it as hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Cryptocyanin | C25H25N2.1 | CID 5351156 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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